Cas no 516481-42-8 (1H-Benzimidazole-5-carboxamide,2-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-)

• Product Name: 1H-Benzimidazole-5-carboxamide,2-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-
• CAS No: 516481-42-8
• MF: C₂₀H₁₅N₅O₅S
• MW: 437.428602457047
• CID: 1573479
• Update Time: 2024-08-24

1H-Benzimidazole-5-carboxamide,2-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide,2-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-
• 1H-Benzimidazole-6-carboxamide, 2-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-

• Inchi： 1S/C20H15N5O5S/c21-19(26)13-3-10-17-18(11-13)23-20(22-17)12-1-8-16(9-2-12)31(29,30)24-14-4-6-15(7-5-14)25(27)28/h1-11,24H,(H2,21,26)(H,22,23)
• InChI Key： SNLBJYPVOBQKKR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(NC3=CC=C([N+]([O-])=O)C=C3)(=O)=O)C=C2)NC2=CC(C(N)=O)=CC=C2N=1

Computed Properties

• Exact Mass: 437.07955

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• Boiling Point: 782.9±70.0 °C(Predicted)
• PSA: 161.08
• pka: 6.12±0.10(Predicted)